Cas no 40311-00-0 (4H-Pyran-4-one,3-hydroxy-2-(1-methylethyl)-)

• Product Name: 4H-Pyran-4-one,3-hydroxy-2-(1-methylethyl)-
• CAS No: 40311-00-0
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 334066
• PubChem ID: 181665
• Update Time: 2025-04-19

4H-Pyran-4-one,3-hydroxy-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,3-hydroxy-2-(1-methylethyl)-
• 3-hydroxy-2-propan-2-ylpyran-4-one
• 4H-Pyran-4-one, 3-hydroxy-2-(1-methylethyl)-
• 3-hydroxy-2-(1-methylethyl)-4H-pyran-4-one
• Q27282594
• 40311-00-0
• DTXSID60193321
• Isopropylmaltol
• L1N28X38PG
• UNII-L1N28X38PG
• SCHEMBL9625503

• Inchi： 1S/C8H10O3/c1-5(2)8-7(10)6(9)3-4-11-8/h3-5,10H,1-2H3
• InChI Key： ONIMUPYFIMWJFC-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=C1C(C)C)O)=O

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.226
• Boiling Point: 290.3°Cat760mmHg
• Flash Point: 119.9°C
• Refractive Index: 1.54